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Compound of Interest

Compound Name: Tricosanenitrile

Cat. No.: B15348627

Physical Properties of Tricosanenitrile: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused examination of the known physical properties of
tricosanenitrile (C23HasN), a long-chain aliphatic nitrile. The primary focus of this document is
the presentation of its melting point, with a discussion on the absence of readily available
boiling point data. This guide adheres to a structured format to facilitate clear data comparison
and understanding of the methodologies involved in physical property determination.

Quantitative Data Summary

The melting point of tricosanenitrile has been reported in several historical scientific
publications. The data, as compiled by the National Institute of Standards and Technology
(NIST), is summarized in the table below. It is important to note that slight variations in reported
melting points can arise from differences in experimental techniques and sample purity.
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Physical Property Reported Value (°C) Reported Value (K) Reference

. . Von Braun, J.; Klar, R.
Melting Point 54.0 327.15

(1940)
. . Klenk, E.; Clarenz, L.
Melting Point 52.25 325.4
(1939)
. . Levene, P.A.; Taylor,
Melting Point 54.0 327.15

FA. (1924)

Note: One source suggests that tricosanenitrile may have a lower melting metastable form.

At present, comprehensive and experimentally determined data for the boiling point of
tricosanenitrile is not readily available in publicly accessible scientific literature. Long-chain
nitriles often have very high boiling points and may decompose at atmospheric pressure before
boiling. Determination of the boiling point for such compounds typically requires vacuum
distillation to lower the temperature at which boiling occurs.

Experimental Protocols

While the specific experimental details from the original publications dating from 1924 to 1940
are not readily accessible, a general methodology for determining the melting point of a
crystalline organic solid, such as tricosanenitrile, can be described. This protocol is based on
standard modern laboratory practices.

General Protocol for Melting Point Determination (Capillary Method)

e Sample Preparation: A small amount of the purified tricosanenitrile is finely ground into a
powder.

o Capillary Tube Loading: A capillary tube, sealed at one end, is tapped into the powdered
sample to pack a small amount (2-3 mm in height) of the material into the closed end.

o Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus, adjacent
to a calibrated thermometer or temperature probe.
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e Heating: The sample is heated at a controlled and slow rate, typically 1-2 °C per minute, as
the temperature approaches the expected melting point.

» Observation and Recording: The temperature at which the first droplet of liquid appears
(onset of melting) and the temperature at which the entire sample becomes a clear liquid
(completion of melting) are recorded. This range is reported as the melting point.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a generalized workflow for the determination and reporting of

the physical properties of a chemical compound like tricosanenitrile.
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Caption: Workflow for the determination of physical properties of a chemical compound.

 To cite this document: BenchChem. [Physical properties of tricosanenitrile (melting point,
boiling point).]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15348627#physical-properties-of-tricosanenitrile-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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